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Compound of Interest

Compound Name: Aminopterin

Cat. No.: B017811 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to the preparation, storage, and use of

aminopterin stock solutions for cell culture applications, with a primary focus on its role in the

selection of hybridoma cells using Hypoxanthine-Aminopterin-Thymidine (HAT) medium.

Aminopterin is a potent folic acid antagonist that functions as a competitive inhibitor of the

enzyme dihydrofolate reductase (DHFR).[1][2][3] This inhibition blocks the de novo pathway of

nucleotide synthesis, which is essential for DNA, RNA, and protein synthesis.[1][4] In cell

culture, this property is exploited for the selection of specific cell types, most notably in

hybridoma technology for the production of monoclonal antibodies.[4][5][6]

Data Presentation: Quantitative Summary
The following table summarizes the key quantitative data for the preparation and storage of

aminopterin stock solutions.
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Parameter Value Solvent Notes

Solubility
88 mg/mL (199.81

mM)
DMSO

Fresh, anhydrous

DMSO is

recommended to

ensure maximum

solubility.[7]

50 mg/mL 2 M NaOH

Solutions can be

stored for 1-2 days at

4°C.[3]

Slightly soluble Water

Aqueous solutions are

not recommended for

storage for more than

one day.[8][9]

Slightly soluble Ethanol [9]

Typical Stock

Concentration
10 mM DMSO

A common starting

concentration for

further dilution.[8]

Working

Concentration in HAT

Medium

0.4 µM Cell Culture Medium

This is the final

concentration in 1x

HAT medium.[4]

Storage of Solid

Powder
-20°C N/A

Can be stored for up

to 4 years in a dry,

dark place.[9][10]

Storage of Stock

Solution (in DMSO)
-80°C DMSO

Recommended for

long-term storage (up

to 1 year); aliquot to

avoid freeze-thaw

cycles.[10]

-20°C DMSO Suitable for short-term

storage (up to 1

month); aliquot to
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avoid freeze-thaw

cycles.[8][10]

Light Sensitivity Light-sensitive N/A

Both solid compound

and solutions should

be protected from

light.[8][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aminopterin Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of aminopterin in

DMSO, which can be further diluted for use in cell culture applications such as the preparation

of HAT medium.

Materials:

Aminopterin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking microcentrifuge tubes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

In a sterile environment, such as a biological safety cabinet, carefully weigh the desired

amount of aminopterin powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

For example, to prepare 1 mL of a 10 mM stock solution, dissolve 4.404 mg of aminopterin
(MW: 440.4 g/mol ) in 1 mL of DMSO.
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Vortex the solution until the aminopterin is completely dissolved. Gentle warming to 37°C

may assist in dissolution.[8]

Aliquot the stock solution into single-use, sterile, light-blocking microcentrifuge tubes. This is

crucial to avoid repeated freeze-thaw cycles and light exposure, which can lead to

degradation of the compound.[8][10]

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[10]

Protocol 2: Preparation of 1x HAT Medium for
Hybridoma Selection
This protocol details the preparation of 1x HAT medium using a commercially available 50x

HAT supplement and the previously prepared aminopterin stock solution if preparing from

individual components.

Materials:

Basal cell culture medium (e.g., DMEM or RPMI-1640)

Fetal Bovine Serum (FBS)

Antibiotics (e.g., Penicillin-Streptomycin)

50x HAT supplement (commercial) OR Hypoxanthine and Thymidine

10 mM Aminopterin stock solution in DMSO (if not using a commercial HAT supplement)

Sterile bottles and pipettes

Procedure using commercial 50x HAT supplement:

Start with a basal cell culture medium suitable for hybridomas, supplemented with 10-20%

FBS and antibiotics.

To prepare 1 L of 1x HAT medium, aseptically add 20 mL of the 50x HAT supplement to 980

mL of the supplemented basal medium.[11]
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Mix gently by inverting the bottle. Avoid vortexing to prevent foaming and protein

denaturation.[11]

The 1x HAT medium is now ready for use in the selection of hybridoma cells.

Procedure for preparing from individual components:

Prepare a 100x Hypoxanthine (10 mM) and 100x Thymidine (1.6 mM) stock solution in

sterile, deionized water. Gentle heating to 50-60°C can aid dissolution.[12]

To the supplemented basal medium, add the hypoxanthine and thymidine stock solutions to

achieve a final concentration of 100 µM and 16 µM, respectively.

Add the 10 mM aminopterin stock solution in DMSO to the medium to achieve a final

concentration of 0.4 µM.

Mix gently and the medium is ready for use.

Visualizations
Signaling Pathway: Mechanism of Action of Aminopterin
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Caption: Mechanism of action of aminopterin in the folate pathway.

Experimental Workflow: Preparation of Aminopterin
Stock Solution

Stock Solution Preparation

Start Weigh Aminopterin Powder Dissolve in Anhydrous DMSO Vortex to Dissolve
(Gentle warming if needed) Aliquot into Light-Blocking Tubes Store at -20°C or -80°C End
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Click to download full resolution via product page

Caption: Workflow for preparing aminopterin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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